3-Chloro-2-(chloromethyl)thiophene
Overview
Description
“3-Chloro-2-(chloromethyl)thiophene” is a chemical compound with the molecular formula C5H4Cl2S . It is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiophene ring with chlorine atoms substituted at the 3rd and 2nd positions . The exact mass of the molecule is 165.94100 .Scientific Research Applications
Synthesis and Catalysis
- The chloromethylation reaction of 2-chloro-thiophene, using phase transfer catalysis to synthesize 2-chloro-3-chloromethyl-thiophene, has been a focus. This process uses tetrabutylammonium bromide (TBAB) as a catalyst, and the resulting structure has been confirmed by GC-MAS, IR, and 1H NMR spectrometries (Ming, 2006).
- Another study explored the chloromethylation of 2-chloro-thiophene catalyzed by different ionic liquids. The study highlighted that certain ionic liquids, like [C4mim]Br and [C8mim]Br, had the best catalytic activity for this process (Kun, 2010).
Molecular and Structural Studies
- Research on 2-(chloromethyl)-5-(phthalimidomethyl)thiophene revealed insights into its crystal structure, contributing to the understanding of molecular interactions in thiophene derivatives (Lugert et al., 1988).
- The study of the molecular structure of 3-chloro-2-chloromethyl-1-propene, related to chloromethyl thiophenes, by electron diffraction, provided valuable information on conformers and bond lengths (Shen, 1979).
Chemical Functionalization and Synthesis
- A novel method for the synthesis of 3-(2'-carboxyethyl)benzo[b]thiophene was developed, showing how 3-chloromethyl thiophenes can be used in synthesizing complex molecules with reduced side effects and higher yields (Fa-shu & In, 2000).
- The synthesis of oxadiazoles, thiadiazoles, and triazoles from 3-chloro-2-chlorocarbonylbenzo[b]thiophene demonstrates the compound's versatility in creating a range of chemical structures (Sharba et al., 2005).
Exploring Electronic and Optical Properties
- A study on the tuning of optical properties and enhancing solid-state emission of poly(thiophene)s, which could include derivatives of 3-Chloro-2-(chloromethyl)thiophene, showed how functional groups affect the optical and photophysical properties of these compounds (Li et al., 2002).
Future Directions
Thiophene derivatives, including “3-Chloro-2-(chloromethyl)thiophene”, have attracted great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science . They are considered potential candidates for the development of new drug molecules, making the synthesis and characterization of novel thiophene moieties a topic of interest for medicinal chemists . Therefore, future research may focus on exploring new synthetic methods and investigating the biological activities of “this compound” and similar compounds.
properties
IUPAC Name |
3-chloro-2-(chloromethyl)thiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2S/c6-3-5-4(7)1-2-8-5/h1-2H,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAXGIDPSWRLDDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1Cl)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90548769 |
Source
|
| Record name | 3-Chloro-2-(chloromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90548769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
112433-47-3 |
Source
|
| Record name | 3-Chloro-2-(chloromethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90548769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-2-(chloromethyl)thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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